L-Histidine-13C6,15N3 (hydrochloride)

Specification

• Molecular Formula: C6H10ClN3O2
• Molecular Weight: 200.55 g/mol
• IUPAC Name: (2S)-2-(15N)azanyl-3-((2,4,5-13C3,1,3-15N2)1H-imidazol-5-yl)(1,2,3-13C3)propanoic acid;hydrochloride
• Standard InChI: InChI=1S/C6H9N3O2.ClH/c7-5(6(10)11)1-4-2-8-3-9-4;/h2-3,5H,1,7H2,(H,8,9)(H,10,11);1H/t5-;/m0./s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1
• Standard InChI Key: QZNNVYOVQUKYSC-NCRPIFHOSA-N
• Isomeric SMILES: [13CH]1=[13C]([15NH][13CH]=[15N]1)[13CH2][13C@@H]([13C](=O)O)[15NH2].Cl
• Canonical SMILES: C1=C(NC=N1)CC(C(=O)O)N.Cl

Introduction

Chemical and Structural Characteristics

Molecular Composition and Isotopic Enrichment

L-Histidine-13C6,15N3 hydrochloride incorporates six 13C atoms and three 15N atoms, replacing all natural carbon and nitrogen isotopes in the histidine backbone. The hydrochloride monohydrate form includes one molecule of water and one hydrochloric acid moiety per histidine molecule. Key structural features include:

• Molecular Formula: 13C6H9 15N3O2·H2O·HCl

• Molecular Weight: 218.57 g/mol

• CAS Number: 202468-43-7 (labeled form); 5934-29-2 (unlabeled form)

• Isotopic Purity: ≥96% 13C and ≥95% 15N, with chemical purity exceeding 95% (HPLC).

The compound’s structure is defined by its imidazole side chain, which remains intact in the labeled form. The SMILES notation (O.Cl.[15NH2][13C@@H]([13CH2][13c]1[13cH][15nH][13cH][15n]1)[13C](=O)O) and InChI key (InChI=1S/C6H9N3O2.ClH.H2O/c7-5(6(10)11)1-4-2-8-3-9-4;;/h2-3,5H,1,7H2,(H,8,9)(H,10,11);1H;1H2/t5-;;/m0../s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1;;) provide unambiguous representations of its stereochemistry and isotopic distribution.

Physical Properties and Stability

The hydrochloride monohydrate form exhibits a melting point of 282°C and is hygroscopic, requiring storage at -20°C or room temperature in airtight containers protected from light. Its solubility in water and polar solvents facilitates use in aqueous biochemical assays.

Property	LGC Standards	Cambridge Isotope Labs	Sigma-Aldrich
Molecular Weight	218.56694 g/mol	218.57 g/mol	218.57 g/mol
Purity	>95% (HPLC)	98%	95% (CP)
Storage Temperature	-20°C	Room Temperature	-20°C
Isotopic Enrichment	13C6, 15N3	13C6 (97–99%), 15N3 (97–99%)	13C6 (≥96%), 15N3 (≥95%)

Applications in Advanced Research

Biomolecular NMR Spectroscopy

The 13C and 15N labels enable multidimensional NMR experiments, such as heteronuclear single quantum coherence (HSQC) and nuclear Overhauser effect spectroscopy (NOESY), to resolve protein structures and dynamics. For example, in studies of light-harvesting complexes, isotopic labeling of histidine residues has elucidated protonation states and electronic interactions within photosynthetic systems.

Mass Spectrometry and Metabolomics

As an internal standard, L-Histidine-13C6,15N3 hydrochloride improves quantification accuracy in MS-based metabolomics. Its predictable mass shift (+9 Da) allows discrimination from endogenous histidine in complex biological matrices. Applications include tracking histidine metabolism in cancer cells and monitoring protein turnover rates.

Structural Proteomics

Incorporating labeled histidine into recombinant proteins facilitates residue-specific analysis of ligand binding and conformational changes. For instance, studies on G-protein-coupled receptors (GPCRs) have employed 13C/15N-histidine to map allosteric sites using dynamic nuclear polarization (DNP) NMR.

Supplier	Product Code	Package Size	Price (USD)
LGC Standards	TRC-H303032-5MG	5 mg	Contact
Cambridge Isotope Labs	CNLM-758-0.1	0.1 g	$1,315
Sigma-Aldrich	608009	Custom	Quote-Based